Cas no 199465-48-0 ([1,1'-Biphenyl]-4-carboxylic acid, 3'-(trifluoromethyl)-, ethyl ester)
199465-48-0 structure
Product Name:[1,1'-Biphenyl]-4-carboxylic acid, 3'-(trifluoromethyl)-, ethyl ester
CAS No:199465-48-0
MF:C16H13F3O2
MW:294.268435239792
CID:3878810
PubChem ID:15320191
Update Time:2025-04-22
[1,1'-Biphenyl]-4-carboxylic acid, 3'-(trifluoromethyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Biphenyl]-4-carboxylic acid, 3'-(trifluoromethyl)-, ethyl ester
- 3'-trifluoromethyl-biphenyl-4-carboxylic acid ethyl ester
- SCHEMBL13774625
- G72587
- 4-(3-Trifluoromethylphenyl)benzoic acid ethyl ester
- SNLUKSBJBYWHES-UHFFFAOYSA-N
- ETHYL 3'-(TRIFLUOROMETHYL)-[1,1'-BIPHENYL]-4-CARBOXYLATE
- 199465-48-0
- 3'-(Trifluoromethyl)biphenyl-4-carboxylic acid ethyl ester
-
- Inchi: 1S/C16H13F3O2/c1-2-21-15(20)12-8-6-11(7-9-12)13-4-3-5-14(10-13)16(17,18)19/h3-10H,2H2,1H3
- InChI Key: SNLUKSBJBYWHES-UHFFFAOYSA-N
- SMILES: C1(C2=CC=CC(C(F)(F)F)=C2)=CC=C(C(OCC)=O)C=C1
Computed Properties
- Exact Mass: 294.08676414Da
- Monoisotopic Mass: 294.08676414Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 26.3Ų
[1,1'-Biphenyl]-4-carboxylic acid, 3'-(trifluoromethyl)-, ethyl ester Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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